Cas no 1040640-74-1 (N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide)

• Product Name: N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide
• CAS No: 1040640-74-1
• MF: C₁₂H₁₇N₅O₃S
• MW: 311.360080480576
• CID: 6391295
• PubChem ID: 27370842
• Update Time: 2025-10-28

N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide
• N-methyl-2-(3-methyl-2,6-dioxo-7-propan-2-ylpurin-8-yl)sulfanylacetamide
• AKOS024481552
• VU0607886-1
• CCG-302204
• 2-((7-isopropyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)-N-methylacetamide
• 1040640-74-1
• F3260-0644

• Inchi： 1S/C12H17N5O3S/c1-6(2)17-8-9(16(4)11(20)15-10(8)19)14-12(17)21-5-7(18)13-3/h6H,5H2,1-4H3,(H,13,18)(H,15,19,20)
• InChI Key： RZQRXFWWPBVFHL-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1=NC2=C(N1C(C)C)C(=O)NC(=O)N2C

Computed Properties

• Exact Mass: 311.10521059g/mol
• Monoisotopic Mass: 311.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 122Ų

Additional information on N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide

Professional Introduction to N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide (CAS No. 1040640-74-1)

N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1040640-74-1, is a derivative of purine and features a complex structural framework that makes it of considerable interest for various research applications. The intricate arrangement of functional groups within its molecular structure positions it as a potential candidate for further exploration in drug discovery and development.

The compound's structure is characterized by the presence of multiple key functional groups, including a N-methyl moiety, a sulfanyl group, and an acetamide moiety. These components contribute to its unique chemical properties and reactivity, making it a valuable subject for synthetic chemistry and mechanistic studies. The presence of a purine core further enhances its significance, as purine derivatives are well-documented for their biological activity and pharmacological potential.

In recent years, there has been growing interest in developing novel therapeutic agents based on purine derivatives due to their diverse biological functions. Purines are fundamental components of nucleic acids and play crucial roles in cellular signaling pathways. Consequently, modulating purine metabolism or targeting purine receptors has emerged as a promising strategy in the treatment of various diseases, including cancer, inflammation, and metabolic disorders.

N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide represents an advanced derivative that combines the structural features of purine with additional functional groups designed to enhance its pharmacological properties. The sulfanyl group in particular is known to influence the compound's solubility and interactions with biological targets. Additionally, the presence of a propan-2-yl substituent introduces further complexity to its chemical behavior, potentially enabling selective binding to specific biological receptors.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The sulfanyl group can act as a hinge region or anchor point for binding to target proteins, thereby modulating cellular processes. In the context of N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide, this moiety may contribute to its ability to interact with enzymes or receptors involved in disease pathways.

The acetamide moiety is another critical feature of this compound that influences its pharmacological profile. Acetamides are commonly found in bioactive molecules due to their ability to form hydrogen bonds with polar residues in proteins. This interaction can enhance the binding affinity and selectivity of the compound towards its target. Furthermore, the N-methyl group can stabilize the molecule's conformation and influence its metabolic stability.

Current research efforts are focused on synthesizing and characterizing novel derivatives of purine with enhanced pharmacological properties. N-methyl-2-{[3-methyl-2,6-dioxo-7-(propan-2-y l)-2,3 ,6 ,7 -tetrahydro -1H -purin -8 -yl]sulfanyl}acetamide is being investigated as a potential lead compound for further development. Its complex structure provides multiple sites for functionalization , allowing researchers to tailor its properties for specific therapeutic applications.

In vitro studies have begun to explore the biological activity of this compound. Initial results suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to disease pathways. However , further research is needed to fully elucidate its mechanism of action and therapeutic potential. The synthesis of analogues with modified functional groups will be crucial in optimizing its efficacy and safety profile.

The development of new pharmaceutical agents requires a thorough understanding of their chemical properties and interactions with biological systems. N-methyl -2-{[3 -methyl - 2 ,6 -dioxo - 7 -(propan - 2 - yl ) - 2 ,3 ,6 ,7 -tetrahydro - 1H -purin e - 8 - yl ]sulfanyl}acetamide represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics . Its unique combination of functional groups positions it as a promising candidate for future drug discovery efforts.

As research progresses , it is anticipated that this compound will find applications in both academic research and clinical development . Its potential utility in treating various diseases makes it an attractive target for further investigation . Collaborative efforts between synthetic chemists , biochemists , and pharmacologists will be essential in realizing its full therapeutic potential.